Cas no 34393-18-5 (Fructose-leucine (mixture of diastereomers))

• Product Name: Fructose-leucine (mixture of diastereomers)
• CAS No: 34393-18-5
• MF: C₃₆H₆₉N₃O₂₁
• MW: 879.940573453903
• CID: 1060463
• PubChem ID: 71316981
• Update Time: 2025-10-31

Fructose-leucine (mixture of diastereomers) Chemical and Physical Properties

Names and Identifiers

• Fructose-leucine (mixture of diastereomers)
• (2R)-4-methyl-2-[[(3S,4R,5R)-2,3,4,5-tetrahydroxyoxan-2-yl]methylamino]pentanoic acid
• FRUCTOSE-LEUCINE (MIXTURE OF DIASTEREOMERS),OFF-WHITE TO PALE YELLOW SOLID
• DTXSID30747835
• N-(1-Deoxy-D-fructos-1-yl)-L-leucine; (S)-1-[(1-Carboxy-3-methylbutyl)amino]-1-deoxy-D-fructose; D-1-[(L-1-Carboxy-3-methylbutyl)amino]-1-deoxy-fructose; 1-Deoxy-1-L-leucino-D-fructose; Fructoseleucine;
• 34393-18-5
• (2R)-4-METHYL-2-({[(3S,4R,5R)-2,3,4,5-TETRAHYDROXYOXAN-2-YL]METHYL}AMINO)PENTANOIC ACID

• Inchi： 1S/3C12H23NO7/c1-6(2)3-7(11(17)18)13-5-12(19)10(16)9(15)8(14)4-20-12;1-6(2)3-7(11(17)18)13-5-12(19)10(16)9(15)8(4-14)20-12;1-6(2)3-7(12(19)20)13-4-8(15)10(17)11(18)9(16)5-14/h2*6-10,13-16,19H,3-5H2,1-2H3,(H,17,18);6-7,9-11,13-14,16-18H,3-5H2,1-2H3,(H,19,20)
• InChI Key： NSQPBBOZLHEVQU-UHFFFAOYSA-N
• SMILES： CC(CC(C(=O)O)NCC(C(C(C(CO)O)O)O)=O)C.CC(CC(C(=O)O)NCC1(C(O)C(O)C(CO)O1)O)C.CC(CC(C(=O)O)NCC1(C(O)C(O)C(O)CO1)O)C

Computed Properties

• Exact Mass: 293.14745207g/mol
• Monoisotopic Mass: 293.14745207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Melting Point: >100°C (dec.)
• Solubility: Methanol (Slightly), Water (Slightly)

Fructose-leucine (mixture of diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, Refrigerator, under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Fructose-leucine (mixture of diastereomers)

Fructose-leucine (mixture of diastereomers) and Its Significance in Modern Research

Fructose-leucine, specifically the mixture of diastereomers, is a compound with the CAS number 34393-18-5 that has garnered significant attention in the field of biochemical research. This unique mixture of diastereomers, characterized by its distinct structural and functional properties, has opened new avenues in understanding metabolic pathways and enzyme interactions. The compound's ability to serve as a substrate or modulator in various biochemical processes makes it a valuable tool in both academic research and pharmaceutical development.

The structure of Fructose-leucine consists of a fructose moiety linked to leucine, an essential amino acid. This configuration allows it to interact with enzymes and receptors in ways that are distinct from its individual components. The mixture of diastereomers adds an additional layer of complexity, as each diastereomer can exhibit different biological activities. This variability makes Fructose-leucine a fascinating subject for studying enzyme specificity and selectivity.

In recent years, researchers have been exploring the potential applications of Fructose-leucine in various therapeutic areas. One of the most promising areas is its role in metabolic disorders. Studies have shown that Fructose-leucine can influence key enzymes involved in glycolysis and gluconeogenesis, potentially offering insights into the development of treatments for diabetes and other metabolic syndromes. The diastereomer mixture has been particularly interesting because it can provide a more comprehensive understanding of how these pathways are regulated.

Another area where Fructose-leucine has shown promise is in the study of protein folding and enzyme kinetics. The compound's ability to act as a substrate for various enzymes has allowed researchers to investigate how changes in substrate structure can affect enzyme activity. This research is crucial for understanding the mechanisms behind many diseases, including those caused by misfolded proteins. The CAS number 34393-18-5 has become synonymous with this line of inquiry, as it provides a standardized reference for researchers worldwide.

Recent advancements in mass spectrometry and high-resolution NMR techniques have enhanced the ability to study Fructose-leucine and its diastereomers in detail. These techniques have revealed new insights into the compound's interactions with biological targets, including enzymes and receptors. For instance, studies have demonstrated that certain diastereomers of Fructose-leucine can selectively inhibit specific enzymes without affecting others, suggesting potential therapeutic applications.

The mixture of diastereomers also plays a crucial role in drug discovery and development. By studying how different diastereomers interact with biological systems, researchers can design more effective drugs with fewer side effects. This approach aligns with the growing trend toward personalized medicine, where drugs are tailored to individual patients based on their unique biological profiles. Fructose-leucine has emerged as a key compound in this effort, providing valuable data for drug design algorithms.

In conclusion, Fructose-leucine (mixture of diastereomers) is a compound with significant potential in various fields of research. Its unique structure and properties make it an invaluable tool for studying metabolic pathways, enzyme interactions, and protein folding. The ongoing research into this compound not only advances our understanding of fundamental biological processes but also opens new possibilities for therapeutic interventions. As research continues to uncover new applications for Fructose-leucine, its importance in modern science is likely to grow even further.